1-(Pyridin-3-YL)hexan-1-amine

• Molecular Formula: C11H18N2
• Molecular Weight: 178.27 g/mol
• IUPAC Name: 1-pyridin-3-ylhexan-1-amine
• InChI: InChI=1S/C11H18N2/c1-2-3-4-7-11(12)10-6-5-8-13-9-10/h5-6,8-9,11H,2-4,7,12H2,1H3
• InChI Key: VGGHYIGCVFOYGH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(C1=CN=CC=C1)N

Description

1-(Pyridin-3-yl)hexan-1-amine (CAS: 60289-66-9) is a primary amine featuring a six-carbon alkyl chain terminated by a pyridin-3-yl group. Its molecular formula is C₁₁H₁₇N₂, with a molecular weight of 177.27 g/mol. The compound is commercially available through four suppliers, as noted in chemical databases .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(Pyridin-3-YL)hexan-1-amine can be synthesized through several methods. One common approach involves the reaction of 3-bromopyridine with hexylamine under basic conditions. The reaction typically requires a solvent such as ethanol and a base like potassium carbonate. The mixture is heated to reflux, allowing the nucleophilic substitution to occur, resulting in the formation of 1-(Pyridin-3-YL)hexan-1-amine.

Industrial Production Methods: Industrial production of 1-(Pyridin-3-YL)hexan-1-amine may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions: 1-(Pyridin-3-YL)hexan-1-amine undergoes various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding imines or nitriles using oxidizing agents like PhI(OAc)2 and TEMPO.

Reduction: The pyridine ring can be reduced under hydrogenation conditions to form piperidine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the pyridine ring.

Common Reagents and Conditions:

Oxidation: PhI(OAc)2 and TEMPO are commonly used for oxidizing the amine group.

Reduction: Hydrogen gas with a palladium catalyst is typically used for reducing the pyridine ring.

Substitution: Bases like potassium carbonate and solvents such as ethanol are used for nucleophilic substitution reactions.

Major Products:

Oxidation: Imines, nitriles.

Reduction: Piperidine derivatives.

Substitution: Various substituted pyridine derivatives.

Scientific Research Applications

1-(Pyridin-3-YL)hexan-1-amine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of biological pathways involving amine-containing compounds.

Industry: Used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-(Pyridin-3-YL)hexan-1-amine involves its interaction with various molecular targets. The amine group can form hydrogen bonds with biological molecules, influencing their function. The pyridine ring can interact with aromatic residues in proteins, affecting their activity. These interactions can modulate biological pathways, making the compound useful in medicinal chemistry .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key structural and physicochemical differences between 1-(Pyridin-3-yl)hexan-1-amine and its analogs:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Substituent	Key Properties
1-(Pyridin-3-yl)hexan-1-amine	60289-66-9	C₁₁H₁₇N₂	177.27	Pyridin-3-yl	Primary amine, moderate polarity
1-(2-Fluorophenyl)hexan-1-amine hydrochloride	1864055-88-8	C₁₂H₁₉ClFN	231.74	2-Fluorophenyl, HCl	Hydrochloride salt, discontinued commercial status
1-(4-Phenylphenyl)hexan-1-amine	-	C₁₈H₂₃N	253.38	Biphenyl	Higher lipophilicity (logP ~4.2 estimated)
1-(6-Fluoropyridin-3-yl)ethan-1-amine	905587-45-3	C₇H₈FN₂	140.16	6-Fluoropyridin-3-yl	Shorter chain, reduced steric bulk

Key Observations:

• Aromatic Substituents: Fluorine in 1-(2-fluorophenyl)hexan-1-amine hydrochloride introduces electron-withdrawing effects, altering reactivity and stability. The hydrochloride salt form improves crystallinity but complicates solubility in non-polar solvents .
• Lipophilicity : The biphenyl group in 1-(4-phenylphenyl)hexan-1-amine increases hydrophobicity, suggesting utility in lipid-rich environments .

Stability and Commercial Availability

• 1-(Pyridin-3-yl)hexan-1-amine : Available from four suppliers, indicating stable demand .
• 1-(4-Phenylphenyl)hexan-1-amine : Multiple suppliers list this compound, reflecting its niche use in materials science .

Research Implications

• Medicinal Chemistry : The pyridine moiety in 1-(Pyridin-3-yl)hexan-1-amine may interact with biological targets (e.g., kinases or GPCRs), though pharmacological data is lacking.
• Catalysis : The amine group could serve as a ligand in metal-catalyzed reactions, similar to other pyridine derivatives .
• Material Science : Biphenyl and fluorophenyl analogs demonstrate tunable hydrophobicity for polymer or surfactant design .